Cas no 10102-71-3 (Aluminium Sodium Sulfate)

• Product name: Aluminium Sodium Sulfate
• CAS No: 10102-71-3
• MF: AlNaO₈S₂
• MW: 242.096508026123
• CID: 144958
• PubChem ID: 24939

Aluminium Sodium Sulfate Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, aluminumsodium salt (2:1:1)
• Aluminium Sodium Sulfate 12-Water
• aluminum,sodium,disulfate
• EINECS 233-277-3
• Sodium aluminium sulfate
• UNII-0CM6A697VV
• aluminium sodium sulfate dodecahydrate
• SODIUM ALUM
• aluminiumsodiumsulfate
• SODIUM ALUMINUM SULFATE
• ALUMINUM SODIUM SULFATE
• ALUMINIUMSODIUMSULPHATE
• SODIUMALUMINIUMSULPHATE
• aluminiumsodiumbis(sulfate)
• aluminiumsodiumbis(sulphate)
• ALUMINUMSODIUMSULFATE,REAGENT
• anhydrousaluminumsodiumsulfate
• aluminum;sodium;disulfate
• Q413559
• ALUMINIUM SODIUM BIS(SULFATE)
• ALUMINUM SODIUM SULPHATE ANHYDROUS
• Aluminum sodium sulfate, NaAl(SO4)2
• ALUMINIUM SODIUM SULFATE
• ALUMINUM SODIUM SULFATE ANHYDROUS
• Aluminum sodium disulfate
• XUANMINGFEN
• Aluminum sodium sulphate
• NATRII SULFAS EXSICCATUS
• INS NO.521
• GJPYYNMJTJNYTO-UHFFFAOYSA-J
• ALUMINUM SODIUM SULFATE [MI]
• ALUMINUM SODIUM SULFATE (NAAL(SO4)2)
• FT-0622240
• SODIUM ALUMINUM SULPHATE
• NATRII SULFAS EXSICCATUS [CHP]
• Sulfuric acid, aluminum sodium salt (2:1:1)
• 0CM6A697VV
• SODIUM ALUM ANHYDROUS
• ALUMINUM SODIUM SULFATE [HSDB]
• HSDB 571
• SULFURIC ACID, ALUMINIUM SODIUM SALT (2:1:1)
• Aluminum sodium sulfate (AlNa(SO4)2)
• Sodium aluminum sulfate (NaAl(SO4)2)
• ALUMINIUM SODIUM SULFATE ANHYDROUS
• L-CYSTEICACID
• Soda alum
• SODIUM ALUM [INCI]
• 10102-71-3
• ALUMINUM SODIUM SULFATE [FCC]
• NS00082581
• E-521
• EXSICCATED SODIUM SULFATE
• ALUMINIUM SODIUM SULFATE, ANHYDROUS
• INS-521
• aluminum(III) sodium sulfate
• Aluminium sodium bis(sulphate)
• Aluminium Sodium Sulfate

• Inchi： 1S/Al.Na.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q+3;+1;/p-2
• InChI Key： GJPYYNMJTJNYTO-UHFFFAOYSA-J
• SMILES： [Na+].[Al+3].O=S([O-])(=O)[O-].O=S([O-])(=O)[O-]

Computed Properties

• Exact Mass: 244.89800
• Monoisotopic Mass: 241.8747670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 177Ų
• XLogP3: nothing
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless cubic octahedron or white powder. Odorless, slightly salty and astringent
• Density: 1.610
• PSA: 177.28000
• LogP: -0.17690
• Solubility: Soluble in water. Insoluble in alcohol

Additional information on Aluminium Sodium Sulfate

Introduction to Aluminium Sodium Sulfate (CAS No. 10102-71-3)

Aluminium Sodium Sulfate, commonly known by its chemical formula AlNaSO₄, is a compound of significant interest in the field of chemistry and industrial applications. With a CAS number of 10102-71-3, this compound has found utility in various sectors due to its unique properties and versatile applications. This article delves into the chemical characteristics, industrial uses, and recent research advancements related to Aluminium Sodium Sulfate.

The compound Aluminium Sodium Sulfate is an inorganic salt that forms when aluminium and sodium sulfates react in an aqueous solution. Its molecular structure consists of aluminium ions (Al³⁺) and sodium ions (Na⁺) balanced by sulfate ions (SO₄²⁻). This configuration imparts specific chemical properties that make it valuable in several industrial processes. The compound is often referred to as soda alum or aluminate of soda, reflecting its composition and historical significance.

In terms of physical properties, Aluminium Sodium Sulfate typically appears as a white crystalline solid with a high melting point. It is highly soluble in water, which enhances its effectiveness in aqueous-based applications. The solubility profile of this compound allows it to be easily incorporated into solutions for various industrial processes, including water treatment and dyeing.

One of the primary applications of Aluminium Sodium Sulfate is in water treatment. The compound acts as a coagulant, helping to remove impurities and suspended particles from water. This property is particularly useful in municipal water treatment plants where the removal of contaminants is crucial for ensuring clean drinking water. Additionally, it is used in the treatment of wastewater to neutralize acidic or alkaline substances, thereby maintaining the pH balance required for environmental compliance.

The dyeing industry also benefits from the use of Aluminium Sodium Sulfate. As a mordant, it helps to fix dyes onto fabrics, improving color fastness and durability. The compound's ability to form stable complexes with dyes ensures that the colors remain vibrant even after repeated washing or exposure to light. This application has made Aluminium Sodium Sulfate a staple in textile manufacturing processes worldwide.

In recent years, research has explored new applications of Aluminium Sodium Sulfate in the field of environmental science. Studies have shown that this compound can be effective in the remediation of heavy metal contamination in soil and water systems. Its chelating properties allow it to bind with heavy metals such as lead, mercury, and cadmium, facilitating their removal from contaminated environments. This capability makes Aluminium Sodium Sulfate a promising candidate for environmental cleanup projects aimed at restoring polluted ecosystems.

Furthermore, advancements in nanotechnology have opened up new possibilities for the use of Aluminium Sodium Sulfate. Researchers have developed nanostructured forms of this compound that exhibit enhanced reactivity and surface area. These nano-aluminate materials are being investigated for their potential use in catalysis, where they could replace traditional catalysts with higher efficiency and lower environmental impact. The development of such nanomaterials represents a significant step forward in sustainable chemistry.

The pharmaceutical industry has also shown interest in Aluminium Sodium Sulfate due to its potential health benefits. While not widely used as a medication itself, the compound has been studied for its role in enhancing drug delivery systems. Its ability to form stable complexes with pharmaceutical compounds could improve bioavailability and therapeutic efficacy. Ongoing research aims to explore these possibilities further, potentially leading to novel drug formulations that leverage the unique properties of Aluminium Sodium Sulfate.

From an economic perspective, the production and utilization of Aluminium Sodium Sulfate contribute significantly to various industries worldwide. The demand for this compound continues to grow as new applications are discovered and existing ones are optimized. Manufacturers are investing in advanced production techniques to meet this demand while minimizing environmental impact through sustainable practices.

The future prospects for Aluminium Sodium Sulfate appear promising as research continues to uncover new uses and improve existing ones. Innovations in material science, environmental technology, and pharmaceuticals are likely to drive further development and adoption of this versatile compound. As industries seek sustainable solutions, Aluminium Sodium Sulfate stands out as a compound with broad applicability and potential for future breakthroughs.